a-Methylstyrene polymer

• CAS No.: 25014-31-7
• Product Name: a-Methylstyrene polymer
• Molecular Formula: C9H10; C6H5C(CH3)=CH2; C9H10
• Molecular Weight: 118.18 g/mol
• IUPAC Name: prop-1-en-2-ylbenzene
• Standard InChI: InChI=1S/C9H10/c1-8(2)9-6-4-3-5-7-9/h3-7H,1H2,2H3
• Standard InChIKey: XYLMUPLGERFSHI-UHFFFAOYSA-N
• Impurities: Contaminated by (max concn) cumene (0.15%), n-propylbenzene (0.20%), sec-butylbenzene (0.40%), tert-butylbenzene (0.40%), trans-2-phenylbutane-2 (0.05%), 2-phenylbutene-1 (0.01%), dimers (0.01%), polymers(0.01%), phenol (0.005%), and p-tert-butylcatechol (as stabilizer; 0.005%).; beta-Methylstyrene is an impurity contained in alpha-methylstyrene at a concn of about 0.5% by weight(1).
• SMILES: CC(=C)C1=CC=CC=C1
• Canonical SMILES: CC(=C)C1=CC=CC=C1
• Boiling Point: 329.7 °F at 760 mm Hg (NTP, 1992); 165.4 °C; 164 °C; 330°F
• Colorform: Colorless liquid ...
• Density: 0.91 at 68 °F (USCG, 1999); 0.9106; Relative density (water = 1): 0.91; 0.91
• Flash Point: 129 °F (NTP, 1992); 83.89 °C (CLOSED CUP); 57.8 °C (Cleveland open-cup); 54 °C; 129°F
• Melting Point: -9 °F (NTP, 1992); -23.2 °C; -23 °C; -10°F
• Physical Description: Isopropenylbenzene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 115°F. May be mildly toxic by ingestion, inhalation and skin absorption. Vapors may be narcotic by inhalation. Used as a solvent and to make other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a characteristic odor.
• Description: Alpha-Methylstyrene, also known as 2-phenylpropene or α-methylstyrene, belongs to the class of organic compounds known as phenylpropenes. Phenylpropenes are compounds containing a phenylpropene moiety, which consists of a propene substituent bound to a phenyl group. Alpha-Methylstyrene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Methylstyrene has been primarily detected in feces. Within the cell, Alpha-methylstyrene is primarily located in the membrane (predicted from logP). Alpha-Methylstyrene exists in all eukaryotes, ranging from yeast to humans.; Alpha-Methylstyrene is an olefinic compound.; Isopropenylbenzene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 115°F. May be mildly toxic by ingestion, inhalation and skin absorption. Vapors may be narcotic by inhalation. Used as a solvent and to make other chemicals.
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 9.82e-04 M; SOL IN ALC; SOL IN ALL PROPORTIONS IN ACETONE, CARBON TETRACHLORIDE; Sol in benzene, chloroform; Sol in ether; Sol in n-heptane, ethanol; In water, 116 mg/l @ 25 °C; Solubility in water, g/100ml at 20 °C: 0.012 (very poor); Insoluble
• Synonyms: 2-phenylpropene; alpha-methyl-styrene; alpha-methylstyrene; alpha-methylstyrol
• Vapor Density: 4.08 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 4.08; 4.08
• Vapor Pressure: 1.9 mm Hg at 68 °F ; 5 mm Hg at 93° F (NTP, 1992); 1.90 mmHg; 1.9 mm Hg @ 25 °C; Vapor pressure, Pa at 20 °C: 300; 2 mmHg
• PubChem Compound: 7407
• Last Modified: Nov 11 2021